Cas no 34576-92-6 (3-Chloro-6-fluoro-1-benzothiophene-2-carboxylic Acid)

• Product Name: 3-Chloro-6-fluoro-1-benzothiophene-2-carboxylic Acid
• CAS No: 34576-92-6
• MF: C₉H₄ClFO₂S
• MW: 230.643263816833
• MDL: MFCD00228531
• CID: 309365
• PubChem ID: 24883486
• Update Time: 2025-04-19

3-Chloro-6-fluoro-1-benzothiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-fluorobenzo[b]thiophene-2-carboxylic acid
• 3-Chloro-6-fluoro-1-benzothiophene-2-carboxylic acid
• 3-CHLORO-6-FLUORO-BENZO[B]THIOPHENE-2-CARBOXYLICACID
• Benzo[b]thiophene-2-carboxylicacid, 3-chloro-6-fluoro-
• F11153
• Z56794113
• TimTec1_007102
• 34576-92-6
• HMS1554C18
• 3-Chloro-6-fluorobenzo[b]thiophene-2-carboxylic acid, 97%
• MFCD00228531
• A822290
• 3-Chloro-6-fluoro-benzo[b]thiophene-2-carboxylic acid
• CS-0204361
• 3R4
• AS-46993
• Q27454056
• C9H4ClFO2S
• AKOS000114786
• 3-chloro-6-fluoro-benzothiophene-2-carboxylate
• FT-0678482
• CBDivE_008274
• BB 0258312
• Benzo[b]thiophene-2-carboxylic acid, 3-chloro-6-fluoro-
• HSRSWUJIPYUCSE-UHFFFAOYSA-N
• Cambridge id 5245485
• DTXSID10353736
• SCHEMBL594468
• J-019657
• 3-CHLORO-6-FLUOROBENZO(B)THIOPHENE-2-CA&
• EN300-00805
• BBL013607
• AE-641/00568002
• BDBM50610696
• XH1153
• ALBB-000951
• CHEMBL5281064
• STK371290
• 3-Chloro-6-fluoro-1-benzothiophene-2-carboxylic Acid

• MDL： MFCD00228531
• Inchi： 1S/C9H4ClFO2S/c10-7-5-2-1-4(11)3-6(5)14-8(7)9(12)13/h1-3H,(H,12,13)
• InChI Key： HSRSWUJIPYUCSE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC2C=C(C=CC=21)F

Computed Properties

• Exact Mass: 229.96052
• Monoisotopic Mass: 228.952631
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Melting Point: 293-297 °C (lit.)
• Boiling Point: 398.2°Cat760mmHg
• Flash Point: 194.6°C
• PSA: 37.3

3-Chloro-6-fluoro-1-benzothiophene-2-carboxylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)